Cas no 886925-14-0 (2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
• CAS No: 886925-14-0
• MF: C₂₁H₁₈ClN₅O₂S
• MW: 439.917921543121
• CID: 5476860
• PubChem ID: 18577140
• Update Time: 2025-10-30

2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 886925-14-0
• 2-((5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide
• 2-[[5-(2-chlorophenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• F2650-0440
• AKOS016386554
• 2-{[5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide
• STL452800
• 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C21H18ClN5O2S/c1-29-18-11-5-4-10-17(18)23-19(28)14-30-21-25-24-20(15-8-2-3-9-16(15)22)27(21)26-12-6-7-13-26/h2-13H,14H2,1H3,(H,23,28)
• InChI Key： QUOBLWVPKVRSTB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(N1N1C=CC=C1)SCC(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 439.0869737g/mol
• Monoisotopic Mass: 439.0869737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 99.3Ų

Additional information on 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

Chemical Compound CAS No. 886925-14-0: 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

The chemical compound with CAS No. 886925-14-0, known as 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a chlorophenyl group, a pyrrol group, and a triazole ring. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the triazole ring is particularly notable, as it is known to enhance the stability and bioavailability of pharmaceutical agents. Additionally, the chlorophenyl group introduces electron-withdrawing effects, which can influence the compound's interaction with biological systems. The pyrrol group, on the other hand, adds flexibility and potential for hydrogen bonding, further enhancing the molecule's versatility.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Researchers have explored its ability to inhibit certain enzymes and receptors, making it a candidate for treating conditions such as inflammation and neurodegenerative diseases. For instance, studies have shown that the triazole-containing moiety can interact with key targets in the central nervous system, potentially offering new avenues for treating Alzheimer's disease and related disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The sulfanyl group within its structure contributes to its ability to form stable metal complexes, which could be utilized in catalysis or as components in advanced materials. Recent advancements in green chemistry have further emphasized the importance of such compounds in developing sustainable chemical processes.

The synthesis of 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the triazole ring through cyclization reactions and the subsequent introduction of functional groups to achieve the desired structure. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Research has shown that under certain conditions, the molecule undergoes hydrolysis or biodegradation, reducing its persistence in natural systems. This information is vital for ensuring that its use does not pose significant risks to ecosystems.

In conclusion, CAS No. 886925-14-0 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and green chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.